Cas no 77373-46-7 (2-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine)

• Product Name: 2-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine
• CAS No: 77373-46-7
• MF: C₁₆H₁₅N₃S
• MW: 281.375401735306
• CID: 983395
• PubChem ID: 337817
• Update Time: 2025-04-20

2-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine
• 2-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• 2-Phenyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidin-4-ylamine
• 2-phenyl-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidin-4-amine
• 4-amino-2-phenyl-5,6,7,8-tetrahydrobenzothienol[2,3-d]pyrimidine
• AC1L7MI2
• CBDivE_000691
• CHEMBL1556240
• HMS1552N13
• NSC357373
• STOCK1S-59429
• TimTec1_006635
• AKOS000566117
• (2-phenyl-5,6,7,8-tetrahydrobenzothiopheno[2,3-d]pyrimidin-4-yl)amine
• 77373-46-7
• cid_337817
• NSC-357373
• HMS2555F24
• SMR000177806
• MLS000561401
• BDBM49587
• DTXSID00320295
• SCHEMBL15176754
• STL362903

• Inchi： 1S/C16H15N3S/c17-14-13-11-8-4-5-9-12(11)20-16(13)19-15(18-14)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H2,17,18,19)
• InChI Key： FBXQBNOGCILJCD-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N)N=C(C3C=CC=CC=3)N=2)C2=C1CCCC2

Computed Properties

• Exact Mass: 281.09866866g/mol
• Monoisotopic Mass: 281.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 80Ų